molecular formula C25H23N3O4S B2439118 N-(4-acetylphenyl)-2-{3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide CAS No. 1252923-31-1

N-(4-acetylphenyl)-2-{3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

Cat. No. B2439118
CAS RN: 1252923-31-1
M. Wt: 461.54
InChI Key: XZDVTTTTWNBVFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-acetylphenyl)-2-{3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide is a useful research compound. Its molecular formula is C25H23N3O4S and its molecular weight is 461.54. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-2-{3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-2-{3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

Compounds with structural similarities, such as heterocyclic derivatives involving guanidine and pyrimidin-4-ones, have been extensively studied for their chemical properties and potential applications. For example, the study on heterocyclic derivatives of guanidine highlighted the formation and X-ray structure determination, providing insights into the compound's molecular arrangement and potential for further chemical modifications (Banfield, Fallon, & Gatehouse, 1987). Another study focused on the photochemistry of 4(3H)-pyrimidin-4-ones, revealing the formation of medium-ring lactams, which could have implications in the synthesis of novel compounds with specific biological or chemical properties (Hirai, Yamazaki, Hirokami, & Nagata, 1980).

Radioligand Imaging

Research into radioligand imaging, particularly using compounds like 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, has shown promising applications in medical imaging and diagnostics. The development and synthesis of radioligands, such as [18F]PBR111, for imaging the translocator protein with PET scans, demonstrate the potential of these compounds in enhancing diagnostic imaging techniques (Dollé et al., 2008).

Crystal Structure and Pesticide Potential

The crystal structure analysis of N-derivatives of certain compounds, like 4-chloro-3,5-dimethylphenoxyacetamide, provides foundational knowledge for the design and development of potential pesticides. Understanding the molecular structure through X-ray powder diffraction aids in predicting and enhancing the compound's efficacy and specificity (Olszewska, Tarasiuk, & Pikus, 2011).

Antimicrobial Applications

Some derivatives, such as pyridothienopyrimidines and pyridothienotriazines, have been synthesized and evaluated for their antimicrobial activities. These compounds, through their novel structural configurations, offer potential as antimicrobial agents, addressing the need for new treatments against resistant bacterial and fungal strains (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Conformational Analysis

Conformational analysis of compounds, such as N-(2,4-Dichlorophenyl)-2-[6-methyl-2,4-dioxo-3-(thietan-3-yl)-1,2,3,4-tetrahydropyrimidine-1-yl]acetamide, is crucial for understanding their chemical behavior and potential applications. Studies involving X-ray analysis, NMR, and IR spectroscopy, combined with computer modeling, provide insights into the molecule's stability, reactivity, and potential for chemical modifications (Kataev et al., 2021).

properties

IUPAC Name

N-(4-acetylphenyl)-2-[3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H25N3O4S/c1-15-4-5-18(12-16(15)2)13-28-24(31)23-21(10-11-33-23)27(25(28)32)14-22(30)26-20-8-6-19(7-9-20)17(3)29/h4-12,21,23H,13-14H2,1-3H3,(H,26,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QFPGFLOGPJXEOX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)CN2C(=O)C3C(C=CS3)N(C2=O)CC(=O)NC4=CC=C(C=C4)C(=O)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H25N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

463.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.